N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide

• IUPAC Name: N-methyl-2-(4-methylphenyl)-4-pyridin-4-ylpyrimidine-5-carboxamide
• InChI: InChI=1S/C18H16N4O/c1-12-3-5-14(6-4-12)17-21-11-15(18(23)19-2)16(22-17)13-7-9-20-10-8-13/h3-11H,1-2H3,(H,19,23)
• InChI Key: QSCRQWFSISEAGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC=C(C(=N2)C3=CC=NC=C3)C(=O)NC
• Molecular Formula: C18H16N4O
• Molecular Weight: 304.3 g/mol

Description

N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide, also known as MP-10, is a synthetic compound that has been extensively studied for its potential therapeutic applications. MP-10 belongs to the class of pyrimidinecarboxamide compounds and has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide is not fully understood. However, it has been shown to inhibit the activity of several enzymes, including histone deacetylases (HDACs) and cyclin-dependent kinases (CDKs). HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, while CDKs are enzymes that regulate the cell cycle. Inhibition of HDACs and CDKs by N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide has been shown to result in anti-cancer and anti-inflammatory effects.
Biochemical and Physiological Effects:
N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines in animal models of inflammation. In addition, N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide has been shown to inhibit the replication of HIV-1 and hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the advantages of N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide is its potential therapeutic applications. It has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties. Another advantage of N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide is its relatively simple synthesis method. However, one of the limitations of N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide is its low solubility in water, which can make it difficult to administer in vivo. In addition, further studies are needed to fully understand the mechanism of action of N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide and its potential side effects.

Future Directions

There are several future directions for the study of N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide. One direction is to further investigate its anti-cancer properties and potential use in cancer therapy. Another direction is to study its anti-inflammatory properties and potential use in the treatment of inflammatory diseases. In addition, further studies are needed to fully understand the mechanism of action of N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide and its potential side effects. The development of more soluble derivatives of N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide could also be a future direction.

Scientific Research Applications

N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-cancer, anti-inflammatory, and anti-viral properties. N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide has been tested in vitro and in vivo for its anti-cancer properties against various types of cancer, including lung cancer, breast cancer, and prostate cancer. It has also been shown to have anti-inflammatory effects in animal models of inflammation. In addition, N-methyl-2-(4-methylphenyl)-4-(4-pyridinyl)-5-pyrimidinecarboxamide has been tested for its anti-viral properties against HIV-1 and hepatitis C virus.